Cas no 921765-49-3 (1-[4-(4-Methylbenzene-1-sulfinyl)phenyl]ethan-1-one)

• Product Name: 1-[4-(4-Methylbenzene-1-sulfinyl)phenyl]ethan-1-one
• CAS No: 921765-49-3
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• CID: 754330
• Update Time: 2023-08-03

1-[4-(4-Methylbenzene-1-sulfinyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-[(4-methylphenyl)sulfinyl]phenyl]-
• 1-[4-(4-methylphenyl)sulfinylphenyl]ethanone
• 4-Acetylphenyl 4-methylphenyl sulfoxide
• 1-[4-(4-Methylbenzene-1-sulfinyl)phenyl]ethan-1-one

• Inchi： 1S/C15H14O2S/c1-11-3-7-14(8-4-11)18(17)15-9-5-13(6-10-15)12(2)16/h3-10H,1-2H3
• InChI Key： UQFMGLZPLSCMCR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 2.9
• Topological Polar Surface Area: 53.4